Cas no 851973-16-5 (ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate)
ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate
- ethyl 7-fluoro-6-methoxy-4-oxo-1H-quinoline-3-carboxylate
- 7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester
- FUJNUQDCBRIKRF-UHFFFAOYSA-N
- BP-20260
- DTXSID60478620
- DB-264081
- Ethyl7-fluoro-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate
- DA-33666
- EN300-193025
- SB69741
- ethyl 7-fluoro-4-hydroxy-6-methoxy-quinoline-3-carboxylate
- 851973-16-5
- SCHEMBL2031515
- ethyl 7-fluoro-1,4-dihydro-6-methoxy-4-oxoquinoline-3-carboxylate
- Ethyl 7-fluoro-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate
- 622369-35-1
- Ethyl 7-Fluoro-6-methoxy-4-oxo-1,4-dihydro-3-quinolinecarboxylate
-
- Inchi: 1S/C13H12FNO4/c1-3-19-13(17)8-6-15-10-5-9(14)11(18-2)4-7(10)12(8)16/h4-6H,3H2,1-2H3,(H,15,16)
- InChI Key: FUJNUQDCBRIKRF-UHFFFAOYSA-N
- SMILES: FC1C(=CC2C(C(C(=O)OCC)=CNC=2C=1)=O)OC
Computed Properties
- Exact Mass: 265.07503603Da
- Monoisotopic Mass: 265.07503603Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 64.6Ų
ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM223680-1g |
Ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate |
851973-16-5 | 95% | 1g |
$499 | 2021-08-04 | |
| Chemenu | CM223680-1g |
Ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate |
851973-16-5 | 95% | 1g |
$550 | 2023-01-02 | |
| Alichem | A189009645-1g |
Ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate |
851973-16-5 | 95% | 1g |
$568.63 | 2023-08-31 |
ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate
Ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate (CAS No. 851973-16-5): A Comprehensive Overview
Ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate, with the CAS registry number 851973-16-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinoline derivative family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The structure of ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate is characterized by a quinoline ring system with specific substituents: a fluoro group at position 7, a hydroxyl group at position 4, a methoxy group at position 6, and an ethyl ester group at position 3. These substituents contribute to its unique chemical properties and biological functions.
The synthesis of ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in synthetic chemistry have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and continuous-flow systems, which have significantly improved reaction efficiency and reduced production costs.
One of the most notable aspects of ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate is its potential as a lead compound in drug discovery. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. For instance, recent research has shown that it can inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells), which are implicated in various inflammatory diseases including arthritis, cardiovascular disorders, and neurodegenerative conditions.
In addition to its anti-inflammatory properties, ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate has also been investigated for its potential anticancer activity. Preclinical studies have revealed that this compound can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. Furthermore, it has been shown to enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to chemotherapeutic agents. These findings underscore its potential as a combination therapy agent in oncology.
The pharmacokinetic profile of ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate has also been extensively studied. Research indicates that it exhibits favorable absorption and bioavailability when administered orally, making it suitable for systemic drug delivery. However, further studies are required to optimize its pharmacokinetic properties for clinical applications.
From an environmental perspective, ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate has been assessed for its ecotoxicological impact. Studies suggest that it is biodegradable under aerobic conditions and does not pose significant risks to aquatic ecosystems when used responsibly. This aligns with current trends toward green chemistry and sustainable drug development.
In conclusion, ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylic acid (CAS No.851973-16-5)) represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine and beyond. As research continues to unravel its full spectrum of biological activities and mechanisms of action, this compound is poised to play a pivotal role in the development of innovative therapeutic strategies.
851973-16-5 (ethyl 7-fluoro-4-hydroxy-6-methoxyquinoline-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)